Cas no 28783-38-2 (4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride)

• Product Name: 4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride
• CAS No: 28783-38-2
• MF: C₇H₁₀ClNS
• MW: 175.678999423981
• MDL: MFCD08448167
• CID: 253394
• PubChem ID: 25067333
• Update Time: 2025-11-02

4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydrothieno[2,3-c]pyridine hydrochloride
• 4,5,6,7-Tetrahydroth
• 4,5,6,7-Tetrahydrothieno[2,3-c]pyridine HCl
• 4,5,67-TETREHYDROTHIENO[2,3-C]PYRIDINE HYDROCHLORIDE
• Thieno[2,3-c]pyridine,4,5,6,7-tetrahydro-, hydrochloride (1:1)
• 4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride
• 4,5,6,7-tetrahydrothieno[2,3-c]pyridinehydrochloride
• 4,5,6,7-tetrehydrothieno[2,3-c]pyridine hydrochloride
• PubChem17778
• VQEOIFRMJGFLQH-UHFFFAOYSA-N
• Thieno[2,3-c]pyridine, 4,5,6,7-tetrahydro-, hydrochloride
• BH395
• BCP18915
• SC1001
• S
• 4,5,6,7-Tetrahydro-thieno[2,3-c]pyridine hydrochloride
• SCHEMBL1427992
• MFCD08448167
• 28783-38-2
• FT-0600364
• Thieno[2,3-c]pyridine, 4,5,6,7-tetrahydro-, hydrochloride (1:1)
• 4,5,6,7-tetrahydrothieno[2,3-c]pyridine;hydrochloride
• SB13201
• J-514058
• J-017257
• SY006857
• CS-W006263
• 4,5,6,7-Tetrahydrothieno[2,3-c]pyridine, HCl
• AMY15210
• A5427
• EN300-120299
• DTXSID70648635
• 4,5,6,7-Tetrahydrothieno[2,3-c]pyridine--hydrogen chloride (1/1)
• DS-10792
• AC-4317
• AKOS015848776
• DB-006577

• MDL： MFCD08448167
• Inchi： 1S/C7H9NS.ClH/c1-3-8-5-7-6(1)2-4-9-7;/h2,4,8H,1,3,5H2;1H
• InChI Key： VQEOIFRMJGFLQH-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC2=C1CNCC2

Computed Properties

• Exact Mass: 175.02200
• Monoisotopic Mass: 175.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 40.27000
• LogP: 2.52460
• Vapor Pressure: No data available

4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride

Exploring the Versatility of 4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride (CAS No. 28783-38-2) in Modern Chemistry

The compound 4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride (CAS No. 28783-38-2) is a fascinating heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique structure, combining a thieno[2,3-c]pyridine core with a hydrochloride salt, makes it a valuable building block for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, agrochemical development, and advanced material synthesis.

One of the most compelling aspects of 4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride is its role in the development of novel pharmaceuticals. The thieno[2,3-c]pyridine scaffold is known for its bioactivity, and the hydrochloride salt enhances its solubility, making it more suitable for formulation. Recent studies have explored its potential as a precursor for central nervous system (CNS) agents, with particular interest in its ability to modulate neurotransmitter systems. This aligns with current trends in neuroscience research, where there is a growing demand for innovative compounds to address neurological disorders.

In addition to its pharmaceutical applications, 4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride has shown promise in the field of organic electronics. The conjugated system of the thieno[2,3-c]pyridine ring makes it an attractive candidate for use in organic semiconductors and photovoltaic materials. As the demand for sustainable energy solutions rises, researchers are investigating how this compound can contribute to the development of more efficient solar cells and light-emitting diodes (LEDs).

The synthesis of 4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride involves a series of well-documented chemical reactions, often starting from readily available precursors. The hydrochloride salt is typically introduced in the final step to improve the compound's stability and handling properties. This synthetic accessibility makes it a practical choice for both academic and industrial laboratories. Recent advancements in green chemistry have also led to more sustainable methods for producing this compound, reducing environmental impact and aligning with global sustainability goals.

Another area where 4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride is making waves is in agrochemical research. Its structural features make it a potential candidate for developing new pesticides and herbicides with improved efficacy and lower toxicity. As the agricultural sector seeks to meet the challenges of food security and environmental protection, compounds like this are at the forefront of innovation.

From a commercial perspective, the market for 4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride is expanding, driven by its diverse applications. Suppliers and manufacturers are increasingly offering this compound in high purity grades to meet the demands of research and production. Quality control and regulatory compliance are critical factors in its distribution, ensuring that it meets the stringent standards required for pharmaceutical and industrial use.

In conclusion, 4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride (CAS No. 28783-38-2) is a versatile and valuable compound with broad applications across multiple industries. Its unique chemical properties, combined with its potential in cutting-edge research, make it a subject of ongoing interest and investigation. Whether in drug development, organic electronics, or agrochemicals, this compound continues to demonstrate its significance in advancing scientific and technological progress.